![molecular formula C20H19N5O4S B2358157 N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide CAS No. 946206-59-3](/img/structure/B2358157.png)
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide
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Overview
Description
The compound “N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a complex organic molecule. It has been synthesized and characterized in various studies . The compound has been actively involved in all fields of chemistry .
Synthesis Analysis
The compound was synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in equimolar ratio . The reaction was heated at 50°C and stirred for 3 hours, yielding an orange solution .Molecular Structure Analysis
The compound was characterized by single crystal XRD analysis . The various intermolecular interactions stabilized the supramolecular assembly, including H-bonding and interaction involving π-ring . The quantum parameters of the prepared compound were investigated by utilizing the Def2-SVPD basis set in conjunction with the hybrid method of B3LYP .Chemical Reactions Analysis
The compound was prepared by reacting equimolar quantities of 4-aminoantipyrine and benzoylisothiocynate in acetone as a solvent . The reaction was heated at 50°C and stirred for 3 hours, giving an orange solution .Physical and Chemical Properties Analysis
The compound has a molecular weight of 443.531 . The HOMO orbitals are located at the hetero atoms, while the LUMO orbitals are located at the benzene ring .Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have synthesized novel derivatives incorporating the core structure of this compound and evaluated their biological activities. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, including the mentioned compound, and evaluated their anti-cancer and anti-5-lipoxygenase activities, highlighting the potential of these compounds in therapeutic applications (Rahmouni et al., 2016). Similarly, Fadda et al. (2012) focused on heterocyclic synthesis using enaminonitriles, demonstrating the versatility of this compound in generating diverse biologically active molecules (Fadda et al., 2012).
Anticancer Properties
Several studies have shown that derivatives of this compound exhibit promising anticancer properties. Kaping et al. (2020) synthesized antipyrinyl-pyrazolo[1,5-a]pyrimidines, including the discussed compound, and highlighted their anti-inflammatory and anti-cancer activities through structural and biological evaluation (Kaping et al., 2020). This suggests a potential application in developing new anticancer therapies.
Antimicrobial Studies
Compounds synthesized from this structure have been evaluated for their antimicrobial properties. Kumar et al. (2014) synthesized pyrimidine pyrazole heterocycles and conducted antimicrobial studies, indicating the compound's utility in addressing bacterial infections (Kumar et al., 2014). Fahim et al. (2019) also synthesized novel pyrimidiopyrazole derivatives and evaluated their antitumor activity, docking, and DFT study, further demonstrating the compound's relevance in medicinal chemistry (Fahim et al., 2019).
Synthesis Methods
Research has also focused on developing new synthesis methods for creating derivatives of this compound. Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles, showcasing the compound's utility in generating diverse heterocyclic structures (Rahmouni et al., 2014).
Mechanism of Action
Properties
IUPAC Name |
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O4S/c1-11-15(18(28)25(24(11)4)12-8-6-5-7-9-12)21-16(26)14-10-13-17(27)22(2)20(29)23(3)19(13)30-14/h5-10H,1-4H3,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBFQMWAJTPCOKU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC4=C(S3)N(C(=O)N(C4=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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